Cas no 503112-15-0 (1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)-)
503112-15-0 structure
Product Name:1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)-
CAS No:503112-15-0
MF:C18H24N2
MW:268.396564483643
CID:1564575
PubChem ID:44629834
Update Time:2025-04-21
1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)-
- SCHEMBL24017141
- (1R,2R)-1,2-bis(3,5-dimethylphenyl)ethane-1,2-diamine
- CS-0134874
- 503112-15-0
-
- Inchi: 1S/C18H24N2/c1-11-5-12(2)8-15(7-11)17(19)18(20)16-9-13(3)6-14(4)10-16/h5-10,17-18H,19-20H2,1-4H3/t17-,18-/m1/s1
- InChI Key: POWCVEXEFGJWNW-QZTJIDSGSA-N
- SMILES: N[C@H](C1C=C(C)C=C(C)C=1)[C@@H](C1C=C(C)C=C(C)C=1)N
Computed Properties
- Exact Mass: 268.19412
- Monoisotopic Mass: 268.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | ZJSA-0075-500mg |
1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)- |
503112-15-0 | 97%;99%ee | 500mg |
¥2000.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | ZJSA-0075-1g |
1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)- |
503112-15-0 | 97%;99%ee | 1g |
¥3600.0 | 2024-07-19 |
1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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